Cas no 1552534-95-8 (2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one
• CAS No: 1552534-95-8
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5950200
• PubChem ID: 83828331
• Update Time: 2025-05-20

2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one
• EN300-1852299
• 1552534-95-8

• Inchi： 1S/C10H12FNO/c1-6-8(10(13)7(2)12)4-3-5-9(6)11/h3-5,7H,12H2,1-2H3
• InChI Key： PIFDVUMIZLNEQS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C(C(C)N)=O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one

Introduction to 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one (CAS No. 1552534-95-8)

2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 1552534-95-8, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The presence of both an amino group and a fluorinated aromatic ring makes it a versatile intermediate, facilitating diverse chemical transformations that are crucial for drug development.

The structural framework of 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one consists of a propanone backbone substituted with a phenyl ring at the alpha position, which is further modified by a fluorine atom and a methyl group. This specific arrangement imparts unique electronic and steric properties, making it an attractive candidate for medicinal chemistry investigations. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and interactions of 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one with various biological targets. Studies suggest that this compound may serve as a precursor in the synthesis of novel pharmacophores, particularly those targeting neurological and inflammatory disorders. The fluorinated aromatic moiety is particularly noteworthy, as it has been shown to improve oral bioavailability and reduce degradation in vivo.

In the context of modern drug discovery, the utility of 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one extends beyond simple intermediates. Its ability to undergo selective functionalization allows for the creation of complex molecules with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aromatic or heteroaromatic groups, expanding its synthetic utility. This flexibility makes it a valuable asset in medicinal chemistry libraries.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. These elements have been incorporated into numerous drugs due to their ability to modulate pharmacokinetic profiles and enhance therapeutic efficacy. 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one exemplifies this trend, as its fluorinated aromatic ring likely contributes to its stability and bioactivity. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications.

From a synthetic chemistry perspective, 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one offers several advantages as a building block. Its compatibility with various reaction conditions allows for efficient derivatization, while its rigid structure provides conformational stability. These features are particularly important in the development of small molecules that must withstand harsh biological environments. Additionally, the presence of both an amino and carbonyl group provides multiple sites for further modification, enabling the creation of diverse derivatives.

Current research is exploring the use of 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one in the development of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The fluorinated aromatic ring is believed to enhance binding affinity by improving interactions with key residues in the target enzyme's active site. Preliminary studies have shown promising results in vitro, suggesting that this compound may lead to the discovery of new therapeutic agents.

The synthesis of 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as transition metal catalysis and flow chemistry have been employed to optimize yield and purity. These advancements not only streamline production but also enhance scalability for industrial applications. As the demand for high-quality intermediates grows, compounds like this one will play an increasingly important role in pharmaceutical manufacturing.

The future prospects for 2-amino-1-(3-fluoro-2-methylphenyl)propan-1-one are bright, with ongoing investigations into its potential applications expanding rapidly. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging compounds like this one to address unmet medical needs. As our understanding of molecular interactions deepens, so too will our ability to harness its full potential.